Cas no 1101205-22-4 ((5-Methylpyridin-2-yl)boronic Acid Pinacol Ester)

• Product Name: (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester
• CAS No: 1101205-22-4
• MF: C₁₂H₁₈BNO₂
• MW: 219.087823390961
• MDL: MFCD07368874
• CID: 827882
• PubChem ID: 42614587
• Update Time: 2025-11-02

(5-Methylpyridin-2-yl)boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 5-METHYLPYRIDINE-2-BORONIC ACID PINACOL ESTER
• OR2840
• BUB20522
• BS-25517
• AB32127
• EN300-212592
• J-517742
• 5-Methylpyridine-2-boronic acid,pinacol ester
• (5-METHYLPYRIDIN-2-YL)BORONIC ACID PINACOL ESTER
• QURLLHHERKWUHA-UHFFFAOYSA-N
• 1101205-22-4
• 5-methyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AKOS015942508
• A10072
• CS-0175863
• DTXSID00655170
• SCHEMBL2262065
• 5-Methylpyridine-2-boronic acid, pinacol ester
• (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester

• MDL： MFCD07368874
• Inchi： 1S/C12H18BNO2/c1-9-6-7-10(14-8-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
• InChI Key： QURLLHHERKWUHA-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.14300
• Monoisotopic Mass: 219.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.02
• PSA: 31.35000
• LogP: 1.68920

(5-Methylpyridin-2-yl)boronic Acid Pinacol Ester Security Information

• Hazardous Material Identification：

Additional information on (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester

Recent Advances in the Application of (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester (CAS: 1101205-22-4) in Chemical Biology and Pharmaceutical Research

The compound (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester (CAS: 1101205-22-4) has emerged as a pivotal reagent in modern chemical biology and pharmaceutical research. This boronic ester derivative, characterized by its stability and reactivity, is increasingly utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing biaryl scaffolds in drug discovery. Recent studies highlight its role in the synthesis of novel kinase inhibitors and its potential in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of pyridine-based BTK (Bruton's tyrosine kinase) inhibitors. The researchers employed (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester as a key building block, achieving a 78% yield in the critical coupling step. This work underscores the compound's importance in developing next-generation therapeutics for autoimmune diseases and B-cell malignancies.

In the realm of chemical biology, a recent Nature Chemical Biology publication (2024) revealed innovative applications of this boronic ester in activity-based protein profiling (ABPP). The compound's unique structural features enabled selective labeling of lysine residues in proteomic studies, providing new insights into protein interaction networks relevant to cancer signaling pathways. This breakthrough suggests potential applications in both target identification and validation stages of drug development.

From a pharmaceutical development perspective, the stability of (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester under physiological conditions has attracted significant attention. A 2024 ACS Medicinal Chemistry Letters report detailed its use in developing boron-containing prodrugs, leveraging the compound's ability to form stable complexes with diols and catechols. This property is particularly valuable for creating targeted therapeutics with improved pharmacokinetic profiles.

Ongoing research at several academic and industrial laboratories is exploring the compound's potential in PET (positron emission tomography) tracer development. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that fluorine-18 labeled derivatives of this boronic ester show promising characteristics as imaging agents for neurological disorders, owing to their ability to cross the blood-brain barrier.

Quality control and synthetic optimization of (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester remain active areas of investigation. Recent analytical studies published in Organic Process Research & Development (2023) have established robust HPLC methods for purity assessment, while novel synthetic routes employing continuous flow chemistry have improved the scalability of production, as reported in a 2024 Chemical Engineering Journal article.

In conclusion, (5-Methylpyridin-2-yl)boronic Acid Pinacol Ester (CAS: 1101205-22-4) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical applications. Its expanding role in drug discovery, proteomic research, and diagnostic development positions this compound as a valuable tool for researchers across multiple disciplines. Future studies are expected to further explore its potential in covalent inhibitor design and as a component of novel drug delivery systems.